Cas no 76235-94-4 ((5S,10R)-(+)-O-methyl pisiferic acid)
76235-94-4 structure
Product Name:(5S,10R)-(+)-O-methyl pisiferic acid
CAS No:76235-94-4
MF:C21H30O3
MW:330.461106777191
CID:1998754
PubChem ID:13654835
Update Time:2025-04-21
(5S,10R)-(+)-O-methyl pisiferic acid Chemical and Physical Properties
Names and Identifiers
-
- (5S,10R)-(+)-O-methyl pisiferic acid
- O-methylpisiferic acid
- O-Methylpisiferate
- (4aR,10aS)-6-methoxy-1,1-dimethyl-7-propan-2-yl-2,3,4,9,10,10a-hexahydrophenanthrene-4a-carboxylic acid
- CHEMBL479111
- 76235-94-4
- SCHEMBL10616150
- O-Methyl Pisiferic Acid
-
- Inchi： 1S/C21H30O3/c1-13(2)15-11-14-7-8-18-20(3,4)9-6-10-21(18,19(22)23)16(14)12-17(15)24-5/h11-13,18H,6-10H2,1-5H3,(H,22,23)
- InChI Key： JIBLKUQZATYEIK-UHFFFAOYSA-N
- SMILES： COC1C(C(C)C)=CC2CCC3C(C=2C=1)(C(=O)O)CCCC3(C)C
Computed Properties
- Exact Mass: 330.21949481Da
- Monoisotopic Mass: 330.21949481Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 483
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.658
- Topological Polar Surface Area: 46.5Ų
(5S,10R)-(+)-O-methyl pisiferic acid Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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